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Compound of Interest

Compound Name: Disperse red 151

Cat. No.: B1619698 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

Disperse Red 151 (C.I. 26130), a double azo class disperse dye. Due to the limited availability

of specific quantitative solubility data for Disperse Red 151 in a wide array of solvents, this

document summarizes the available information and provides standardized experimental

protocols for determining solubility.

Introduction to Disperse Red 151
Disperse Red 151 is a brilliant red dye primarily used for dyeing polyester fibers.[1] As a

disperse dye, it is characterized by its low water solubility and its application from a fine

aqueous dispersion. Understanding its solubility in various organic solvents is crucial for its

application in diverse fields, including research and development where it might be used as a

marker or in material science.

Chemical Properties:

Molecular Formula: C₂₇H₂₅N₅O₅S

Molecular Weight: 531.58 g/mol [1]

CAS Registry Number: 70210-08-1
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Quantitative Solubility Data
Quantitative solubility data for Disperse Red 151 is not extensively available in published

literature. The following table summarizes the currently known quantitative and qualitative

solubility information. Researchers are encouraged to determine solubility in their specific

solvent systems using the protocols outlined in this guide.

Solvent
Chemical
Class

Solubility
Temperature
(°C)

Pressure (atm)

Acetonitrile Nitrile 100 µg/mL Not Specified Ambient

Water Protic, Inorganic < 1 mg/L (low) Not Specified Ambient

n-Octanol Alcohol

10 - 1000 mg/L

(moderate to

high)

Not Specified Ambient

Experimental Protocols for Solubility Determination
Accurate determination of a compound's solubility is fundamental for its application. The

following are detailed methodologies for key experiments to quantify the solubility of Disperse
Red 151.

Protocol 1: Gravimetric Method for Solubility
Determination
This method is a straightforward and widely used technique to determine the equilibrium

solubility of a compound in a specific solvent.

Objective: To determine the mass of Disperse Red 151 that can dissolve in a given volume of

solvent at a specified temperature to reach a saturated solution.

Materials:

Disperse Red 151 powder

Solvent of interest
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Thermostatically controlled shaker or incubator

Centrifuge

Analytical balance (accurate to ±0.0001 g)

Volumetric flasks and pipettes

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Evaporating dish or pre-weighed vials

Procedure:

Sample Preparation: Accurately weigh an excess amount of Disperse Red 151 powder and

add it to a known volume of the solvent in a sealed container (e.g., a screw-cap vial or flask).

The excess solid is crucial to ensure that a saturated solution is formed.

Equilibration: Place the sealed container in a thermostatically controlled shaker set to the

desired temperature. Agitate the mixture for a predetermined period (e.g., 24, 48, or 72

hours) to ensure that equilibrium is reached. The time required for equilibration should be

determined empirically by taking measurements at different time points until the

concentration of the solute in the solution remains constant.

Phase Separation: After equilibration, allow the suspension to settle. To effectively separate

the undissolved solid from the saturated solution, centrifuge the sample at a high speed.

Sample Extraction: Carefully pipette a known volume of the clear supernatant (the saturated

solution) without disturbing the solid pellet.

Filtration (Optional but Recommended): For greater accuracy, filter the extracted supernatant

through a syringe filter that is compatible with the solvent to remove any remaining fine

particles.

Solvent Evaporation: Transfer the filtered saturated solution to a pre-weighed evaporating

dish or vial.
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Drying: Place the dish or vial in an oven at a temperature sufficient to evaporate the solvent

without degrading the dye. A vacuum oven is recommended to facilitate solvent removal at a

lower temperature.

Final Weighing: Once the solvent has completely evaporated and the dish or vial has cooled

to room temperature in a desiccator, weigh it again.

Calculation: The solubility is calculated using the following formula:

Solubility (g/L) = (Mass of vial with dried dye - Mass of empty vial) / Volume of the aliquot

taken

Protocol 2: UV-Visible Spectrophotometry for
Concentration Determination
This method is suitable for determining the concentration of a colored compound in a solution

and can be used to establish solubility by analyzing a saturated solution. A calibration curve

must first be generated.

Objective: To determine the concentration of Disperse Red 151 in a saturated solution using its

absorbance of light.

Materials:

UV-Visible Spectrophotometer

Quartz or glass cuvettes

Disperse Red 151 powder

Solvent of interest

Volumetric flasks and pipettes

Analytical balance

Procedure:
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Part A: Preparation of Standard Solutions and Generation of a Calibration Curve

Prepare a Stock Solution: Accurately weigh a small amount of Disperse Red 151 and

dissolve it in a known volume of the solvent in a volumetric flask to create a stock solution of

known concentration.

Prepare Serial Dilutions: Prepare a series of standard solutions of decreasing concentrations

by diluting the stock solution with the same solvent.

Determine Maximum Wavelength (λmax): Scan one of the standard solutions across the UV-

Visible spectrum (typically 200-800 nm) to determine the wavelength of maximum

absorbance (λmax).

Measure Absorbance: Measure the absorbance of each standard solution at the determined

λmax. Use the pure solvent as a blank to zero the spectrophotometer.

Plot the Calibration Curve: Plot a graph of absorbance versus concentration for the standard

solutions. The resulting plot should be a straight line that passes through the origin, in

accordance with the Beer-Lambert law. Determine the equation of the line (y = mx + c),

where 'y' is absorbance, 'x' is concentration, 'm' is the slope, and 'c' is the y-intercept (which

should be close to zero).

Part B: Determination of Solubility

Prepare a Saturated Solution: Follow steps 1-3 of the Gravimetric Method (Protocol 3.1) to

prepare a saturated solution of Disperse Red 151 and separate the undissolved solid.

Dilute the Saturated Solution: Accurately pipette a small, known volume of the clear

supernatant and dilute it with a known volume of the solvent to bring its absorbance within

the linear range of the calibration curve.

Measure Absorbance: Measure the absorbance of the diluted solution at the λmax.

Calculate Concentration: Use the equation of the calibration curve to calculate the

concentration of the diluted solution.
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Calculate Solubility: Account for the dilution factor to determine the concentration of the

original saturated solution, which represents the solubility of Disperse Red 151 in that

solvent.

Solubility (g/L) = Concentration of diluted sample (g/L) x Dilution factor

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for determining the solubility of a disperse

dye.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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